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Compound of Interest

Compound Name:
2H-Thiopyran, 3,6-dihydro-2,6-

dimethyl-

CAS No.: 61049-55-6

Cat. No.: B14591527

Get Quote

Executive Summary
The 2H-thiopyran ring system represents a unique heterocyclic scaffold in medicinal chemistry,

distinct from its oxygenated counterpart (2H-pyran) and its saturated analogs (thianes).

Characterized by a sulfur atom at position 1, a saturated

center at position 2, and a diene system spanning C3–C6, this molecule exhibits specific
conformational preferences that govern its reactivity, particularly in Diels-Alder cycloadditions.
This guide provides a rigorous analysis of the 2H-thiopyran conformational landscape, offering
protocols for spectroscopic validation and structural prediction.

Structural Fundamentals
Geometric Parameters
Unlike the rigid planarity of aromatic thiopyrylium salts or the defined chair conformation of

tetrahydrothiopyrans, 2H-thiopyran adopts a flexible, non-planar geometry. The presence of

two double bonds (
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and

) imparts significant planarity to the C6-S1-C2-C3 segment, but the ring puckers at the
saturated C2 position to relieve torsional strain.

Key Structural Metrics:

Parameter Value (Approx.) Significance

C–S Bond Length 1.82 Å

Significantly longer than
C–O (1.43 Å), leading to a
flatter ring compared to
2H-pyran.

C=C Bond Length 1.34 Å

Typical for conjugated dienes;

indicates lack of full

aromaticity.

C–S–C Angle ~92–95°

Sharper than C–O–C (~111°),

compressing the ring

geometry.

| Puckering Amplitude | Moderate | The C2 atom lies out of the mean plane defined by S1, C3,

C4, C5, C6. |

The Half-Chair Conformation
The global energy minimum for the 2H-thiopyran ring is the Half-Chair (HC) conformation. In

this arrangement, the atoms S1, C3, C4, C5, and C6 are approximately coplanar, while C2

deviates from this plane. This conformation minimizes torsional strain across the C2–C3 single

bond and the S1–C2 bond.

Pseudo-axial (

): One substituent at C2 orients perpendicular to the mean plane.

Pseudo-equatorial (

): The other substituent orients roughly within the plane.
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Conformational Dynamics & Ring Inversion
The conformational flexibility of 2H-thiopyran is defined by a ring inversion process that

interconverts two enantiomeric half-chair forms (

and

).

Inversion Pathway
The transition involves the movement of the C2 atom through a Planar Transition State (TS) or

a shallow Envelope form. Due to the planarity imposed by the diene system and the long C–S

bonds, the energy barrier for this inversion is relatively low compared to saturated

cyclohexanes.

Energy Barrier:

Note: This low barrier implies rapid interconversion at room temperature on the NMR

timescale, often resulting in time-averaged signals unless the ring is locked by bulky

substituents or analyzed at low temperatures (< -60°C).

Visualization of Inversion
The following diagram illustrates the dynamic equilibrium between the two half-chair

conformers via the planar transition state.

Figure 1: Ring Inversion Pathway of 2H-Thiopyran System
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Caption: The C2 atom flips through a planar transition state, interconverting pseudo-axial and

pseudo-equatorial substituents.
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Protocol: Spectroscopic Validation (NMR)
To determine the conformation of a specific 2H-thiopyran derivative, researchers should utilize

H NMR coupling constants (

-values). The magnitude of vicinal couplings (

) is governed by the Karplus relationship and is diagnostic of the dihedral angle.[1][2]

Diagnostic Coupling Constants
Focus on the interactions between protons at C2 and C3.

Interaction
Coupling Constant (

)
Structural Implication

8 – 11 Hz

Indicates anti-periplanar

relationship (

). Confirms pseudo-axial

orientation.

2 – 5 Hz

Indicates gauche relationship (

). Confirms pseudo-equatorial

orientation.

10 – 12 Hz
Typical for cis-alkene protons

within a 6-membered ring.

1 – 2 Hz
Allylic coupling; detectable in

high-resolution spectra.

Experimental Workflow
Sample Preparation: Dissolve 5–10 mg of the compound in

or

. Benzene-
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often provides better resolution for overlapping signals.

Acquisition:

Acquire a standard 1D

H NMR spectrum.

If signals are averaged (broad peaks), perform a Variable Temperature (VT) NMR

experiment. Cool the sample to -80°C to freeze the ring inversion and resolve distinct

conformers.

Analysis:

Identify the C2 methylene protons (typically

3.0 – 4.0 ppm).

Measure

.[3]

Decision Rule:

If

Hz is observed for one proton, the ring is locked in a half-chair where that proton is
pseudo-axial.

If only an average

Hz is seen at RT, the ring is flipping rapidly.

Reactivity Context: Diels-Alder Cycloadditions[4]
The conformation of the 2H-thiopyran ring dictates its reactivity profile, particularly when acting

as a diene in Diels-Alder reactions.

Planarity & Diene Reactivity: The half-chair conformation maintains the C3–C4–C5–C6 diene

system in a near-planar arrangement (
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-cis), which is a prerequisite for [4+2] cycloadditions.

Stereoselectivity: Substituents at C2 that adopt a pseudo-equatorial position to minimize 1,3-

allylic strain often direct the approach of the dienophile, leading to high endo/exo selectivity.

Sulfur Effect: The long C–S bond reduces steric crowding around the diene compared to

cyclohexadienes, potentially accelerating reaction rates with bulky dienophiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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